(9E)-Dodecen-1-ol-d5

• CAS No.: 114749-77-8
• Molecular Formula: C₁₂H₁₉D₅O
• Molecular Weight: 189.35
• Synonyms: (E)-9-Dodecen-11,11,12,12,12-d5-1-ol; (E)-9-Dodecen-1-ol-d5; (E)-9-Dodecenyl Alcohol-d5; trans-9-Dodecen-1-ol-d5

Description

(9E)-Dodecen-1-ol-d5 is a deuterated analog of (E)-9-dodecen-1-ol, a monounsaturated fatty alcohol. The deuterium atoms are typically incorporated at specific positions (e.g., the terminal methyl group or along the carbon chain) to enhance its utility as a stable isotopic tracer in mass spectrometry (MS) and metabolic studies. This compound is structurally characterized by a 12-carbon chain with a double bond at the 9th position (E-configuration) and a hydroxyl group at the terminal carbon. Its deuterated form offers distinct advantages in analytical chemistry, including reduced interference in MS due to mass shifts and improved quantification accuracy in biological matrices .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

a. d5-Ethyl Dodecanoate

• Structure : Ester derivative with a deuterated ethyl group (C14H24D5O2).
• Key Differences :
  • Functional Group: Ester (-COO-) vs. alcohol (-OH).
  • Deuterium Position: Incorporated in the ethoxy group (CD2CD3) rather than the alkyl chain .
• Applications : Used as an internal standard for lipidomics due to its stability and distinct MS signature .

b. (E)-9-Dodecen-1-ol Acetate

• Structure: Acetylated form of the non-deuterated parent alcohol (C14H26O2).
• Key Differences :
  • Functional Group: Acetate ester (-OAc) vs. alcohol.
  • Deuterium: Absence of deuterium; molecular weight = 226.36 g/mol vs. ~195 g/mol for (9E)-Dodecen-1-ol-d5 .
• Applications : Commonly employed in pheromone research and flavor chemistry .

c. N-Dodecanoylcarnitine

• Structure: Quaternary ammonium compound with a dodecanoyl chain (C19H38NO4+).
• Key Differences :
  • Functional Groups: Carboxylate and trimethylammonium groups vs. alcohol.
  • Chain Length: Similar 12-carbon chain but with a polar head group for mitochondrial transport .
• Applications : Studied in lipid metabolism and β-oxidation pathways .

Spectroscopic Properties

a. Mass Spectrometry (MS)

Compound	Molecular Formula	[M+H]+ (Calculated)	[M+H]+ (Observed)	Key Fragments (m/z)
(9E)-Dodecen-1-ol-d5	C12H19D5O	195.21	195.22	106 (C7H14D5+), 93 (C6H13O+)
d5-Ethyl Dodecanoate	C14H24D5O2	234.25	234.25	106 (C7H14O+), 93 (C6H13O+)
(E)-9-Dodecen-1-ol Acetate	C14H26O2	226.36	226.36	166 (C10H18O+), 61 (CH3CO+)

b. Nuclear Magnetic Resonance (NMR)

• (9E)-Dodecen-1-ol-d5 :
  • ¹H-NMR : δ 0.88 (t, J=7.0 Hz, H12), δ 1.35–1.22 (m, H4-11).
  • ¹³C-NMR : δ 14.11 (C12), δ 22.67 (C11) .
• d5-Ethyl Dodecanoate: ¹H-NMR: δ 2.29 (t, J=7.6 Hz, H2), δ 0.88 (t, J=7.0 Hz, H12). ¹³C-NMR: δ 173.97 (C1), δ 59.39 (CD2) .